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Compound of Interest

Compound Name: L-Ribose

Cat. No.: B016112

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive, step-by-step guidance for the proper and safe
disposal of L-Ribose in a laboratory setting. Adherence to these procedures is crucial for
maintaining a safe laboratory environment and ensuring compliance with waste disposal
regulations.

Immediate Safety and Handling Considerations

According to safety data sheets, L-Ribose is not classified as a hazardous substance or
mixture under Regulation (EC) No 1272/2008.[1][2] However, standard laboratory safety
protocols should always be followed during handling to minimize any potential risks.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields or goggles, a lab coat, and gloves, when handling L-Ribose.[1][3]

o Ventilation: Handle L-Ribose in a well-ventilated area. If working with the powdered form,
take precautions to avoid dust formation.[1][4]

o First Aid:
o Eye Contact: Flush eyes with water as a precaution.[1]

o Skin Contact: Wash the affected area with soap and plenty of water.[1]
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o Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.[1]

o Inhalation: If dust is inhaled, move the person into fresh air.[1]

L-Ribose Disposal Procedures

The appropriate disposal method for L-Ribose depends on whether it is contaminated with
other hazardous materials.

Step 1: Waste Assessment

Before disposal, determine if the L-Ribose waste is contaminated with any hazardous
chemicals.

» Uncontaminated L-Ribose: Pure, expired, or surplus L-Ribose that has not been mixed with
other substances.

» Contaminated L-Ribose: L-Ribose that has been mixed with hazardous materials (e.g.,
solvents, heavy metals, etc.).

Step 2: Disposal of Uncontaminated L-Ribose

For uncontaminated L-Ribose, the primary recommendation is to engage a licensed disposal
company.[1][4]

e Solid Waste:
o Collect the solid L-Ribose waste in a suitable, closed, and clearly labeled container.[4]
o Label the container as "Non-Hazardous Waste: L-Ribose."
o Offer the surplus and non-recyclable material to a licensed disposal company.[1][4]

e Aqueous Solutions (Small Quantities): While some guidelines for non-hazardous sugars
suggest that small, uncontaminated quantities can be highly diluted with water and flushed
down the drain, it is critical to first consult and comply with local and institutional regulations.
[3][5] Do not let the product enter drains without confirming it is permissible.[1][4]
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Step 3: Disposal of Contaminated L-Ribose

If L-Ribose is contaminated with hazardous substances, it must be treated as hazardous
waste.

e Do Not Dispose Down the Drain: Contaminated L-Ribose must not be disposed of via the
sanitary sewer.

e Segregation and Labeling: The waste must be segregated and labeled according to the
nature of the hazardous contaminant(s).

e Licensed Disposal: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed professional waste disposal service to arrange for proper disposal.[4]

All waste disposal must be conducted in accordance with local, state, and federal regulations.

[6]

Quantitative Data

No specific quantitative data for the disposal of L-Ribose, such as permissible concentration
limits for drain disposal, were identified in the reviewed safety data sheets. The general
guidance is to treat it as a non-hazardous substance and follow local regulations.

Parameter Value Source

Not a hazardous substance or

Hazard Classification ) [1112]
mixture

Molecular Formula C5H1005 [1]

Molecular Weight 150.13 g/mol [1]

Experimental Protocols

No specific experimental protocols for the disposal of L-Ribose were cited in the search
results. The provided information is based on standard safety data sheet recommendations for
chemical disposal.
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L-Ribose Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Ribose.
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Caption: Workflow for the proper disposal of L-Ribose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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